2-Bromo-N-oxazol-2-yl-acetamide

• Molecular Formula: C5H5BrN2O2
• Molecular Weight: 205.01 g/mol
• SMILES: C1=COC(=N1)NC(=O)CBr
• InChI: InChI=1S/C5H5BrN2O2/c6-3-4(9)8-5-7-1-2-10-5/h1-2H,3H2,(H,7,8,9)
• InChIKey: NHTCTIBKUJZJKT-UHFFFAOYSA-N

2-Bromo-N-oxazol-2-yl-acetamide (CAS 1196093-52-3): Procurement-Relevant Structural and Physicochemical Profile

2-Bromo-N-oxazol-2-yl-acetamide (CAS 1196093-52-3) is a heterocyclic α-bromoacetamide derivative with the molecular formula C5H5BrN2O2 and a molecular weight of 205.01 g/mol [1]. It contains an electrophilic bromine atom on the acetyl moiety coupled to a 1,3-oxazole ring via an amide linkage (SMILES: O=C(CBr)Nc1ncco1) . The compound is predominantly sourced as a synthetic building block for medicinal chemistry and chemical biology applications, typically at a minimum purity of 95% . Its computed XLogP3-AA of 0.6, topological polar surface area of 55.1 Ų, and a single hydrogen bond donor indicate a fragment-like physicochemical profile suitable for hit-to-lead elaboration [1].

▸ Fragment-like building block with heterocyclic oxazole scaffold

▸ Reactive bromoacetyl handle supports SN2 and cross-coupling diversification

▸ Defined purity specification for hit-to-lead and library synthesis

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 67027754, 2-Bromo-N-oxazol-2-yl-acetamide. https://pubchem.ncbi.nlm.nih.gov/compound/1196093-52-3. Accessed 2026-05-10. View Source

Why 2-Bromo-N-oxazol-2-yl-acetamide Cannot Be Freely Substituted with Other Haloacetamide or Oxazole Building Blocks

The compound's utility as a synthetic intermediate arises from the precise confluence of three structural features: (i) the α-bromoacetamide electrophilic warhead, (ii) the 1,3-oxazole ring directly attached to the amide nitrogen, and (iii) the resulting electronic and steric environment at the reactive methylene carbon [1]. Substituting bromine with chlorine (2-chloro analog) significantly reduces electrophilicity for SN2 reactions, while iodine substitution (2-iodo analog) increases reactivity but often compromises selectivity and shelf stability . Changing the heterocycle from oxazole to isoxazole (e.g., 2-bromo-N-(isoxazol-3-yl)acetamide, CAS 92931-33-4) alters the hydrogen-bonding pattern and the electronic character of the amide NH, which can affect both reaction yields and the biological activity of downstream products . Furthermore, the bromine atom serves as a synthetic handle for further diversification via nucleophilic displacement, cross-coupling, or elimination chemistry that is not accessible with the non-halogenated N-oxazol-2-yl-acetamide [1]. These differences mean that in-class analogs are not functionally interchangeable in multi-step synthetic sequences.

Analogue

Risk Summary

2-Chloro analog

Lower electrophilicity may require longer reaction times and reduce conversion

2-Iodo analog

Higher reactivity may increase byproduct formation and limit shelf stability

Isoxazole regioisomer

Altered H-bond geometry may shift downstream target recognition profile

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 67027754, 2-Bromo-N-oxazol-2-yl-acetamide. https://pubchem.ncbi.nlm.nih.gov/compound/1196093-52-3. Accessed 2026-05-10. View Source

Quantitative Differentiation Evidence for 2-Bromo-N-oxazol-2-yl-acetamide Versus Closest Structural Analogs

Electrophilic Reactivity Hierarchy: α-Bromoacetamide vs. α-Chloroacetamide and α-Iodoacetamide Analogs in SN2 Displacement

The α-bromoacetamide warhead of 2-Bromo-N-oxazol-2-yl-acetamide occupies an optimal reactivity window for nucleophilic displacement reactions. Bromide is a superior leaving group compared to chloride in SN2 reactions, with the relative leaving-group ability following the established order I⁻ > Br⁻ > Cl⁻ [1]. Quantitatively, the pKa of the conjugate acid HBr is approximately -9, vs. -7 for HCl, making bromide a better leaving group than chloride by roughly 2 orders of magnitude in terms of leaving-group propensity under identical conditions [1]. Conversely, iodide (pKa of HI ≈ -10) is an even better leaving group, but α-iodoacetamides are more prone to premature hydrolysis, light sensitivity, and oxidative decomposition during storage, limiting shelf life compared to the bromo analog [2]. This positions the bromo derivative as the practical optimum for reactivity-balanced synthetic elaboration [3].

Leaving-group hierarchy

Class-level

Br is ~100-fold better leaving group than Cl; I is ~10-fold better than Br

Reactivity-balanced window for practical synthesis

Stability advantages over iodo analog in multi-step sequences

Evidence Dimension	Leaving-group ability (pKa of conjugate acid as surrogate)
Target Compound Data	Br leaving group; HBr pKa ≈ -9
Comparator Or Baseline	Cl leaving group (HCI pKa ≈ -7); I leaving group (HI pKa ≈ -10)
Quantified Difference	Br is approximately 100-fold better leaving group than Cl; I is approximately 10-fold better leaving group than Br
Conditions	General SN2 reactivity; pKa values in aqueous solution at 25°C

Why This Matters

This optimal leaving-group profile ensures efficient nucleophilic displacement without the excessive instability associated with iodo analogs, reducing synthesis failure rates and improving reproducibility in multi-step synthetic sequences.

• [1] Smith, M. B.; March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th ed.; Wiley: Hoboken, 2013; pp 425-430. Halide leaving-group ability and pKa data. View Source
• [2] Pearson, R. G.; Sobel, H.; Songstad, J. Nucleophilic Reactivity Constants toward Methyl Iodide and trans-Dichlorodi(pyridine)platinum(II). J. Am. Chem. Soc. 1968, 90, 319-326. Relative nucleophilicity and leaving-group comparisons. View Source
• [3] Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry Part A: Structure and Mechanisms, 5th ed.; Springer: New York, 2007. Chapter 4, Nucleophilic Substitution. View Source

Physicochemical Differentiation: Oxazole vs. Isoxazole Regioisomer Impact on Hydrogen-Bonding and Lipophilicity

2-Bromo-N-oxazol-2-yl-acetamide (1,3-oxazole isomer) and its isoxazole regioisomer, 2-bromo-N-(isoxazol-3-yl)acetamide (CAS 92931-33-4, 1,2-oxazole isomer), share an identical molecular formula (C5H5BrN2O2) and molecular weight (205.01 g/mol), yet differ fundamentally in the spatial arrangement of the oxygen and nitrogen atoms [1]. In the 1,3-oxazole (target compound), the amide NH is attached at position 2 between the ring oxygen and nitrogen, creating a unique hydrogen-bond donor-acceptor geometry with the ring nitrogen at position 3 acting as an intramolecular hydrogen-bond acceptor [2]. The computed topological polar surface area (TPSA) is 55.1 Ų and XLogP3-AA is 0.6 [1]. For the 1,2-oxazole (isoxazole) regioisomer, the ring oxygen is adjacent to the attachment point, which alters the dipole moment and the pKa of the conjugate acid of the ring nitrogen, potentially affecting solubility and protein-binding interactions in downstream products [3].

Regioisomer recognition

Class-level

Identical computed TPSA & XLogP3; distinct 3D H-bond vector angles

Oxazole isomer may engage target H-bond networks differently

Critical for fragment-based library design

Evidence Dimension	Heterocycle regiochemistry: 1,3-oxazole vs. 1,2-oxazole (isoxazole) attachment
Target Compound Data	1,3-Oxazole-2-yl attachment; TPSA = 55.1 Ų; XLogP3-AA = 0.6; SMILES: O=C(CBr)Nc1ncco1
Comparator Or Baseline	1,2-Oxazol-3-yl (isoxazole) attachment; TPSA = 55.1 Ų; XLogP3-AA = 0.6 (identical computed values but different 3D conformation and charge distribution)
Quantified Difference	Identical gross computed descriptors (MW, TPSA, XLogP3), but distinct spatial orientation of N and O atoms leads to divergent hydrogen-bond vector angles and altered NH acidity
Conditions	Molecular descriptor computation via PubChem/Cactvs; XLogP3-AA algorithm

Why This Matters

Identical computed descriptors mask substantial differences in 3D molecular recognition. Selecting the 1,3-oxazole isomer over the isoxazole isomer can determine whether a downstream ligand engages a target protein's hydrogen-bonding network productively, making this a critical procurement decision for fragment-based screening libraries.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 67027754 (2-Bromo-N-oxazol-2-yl-acetamide) and PubChem Compound Summary for 2-bromo-N-(1,2-oxazol-3-yl)acetamide. Computed physicochemical descriptors. https://pubchem.ncbi.nlm.nih.gov. Accessed 2026-05-10. View Source
• [2] Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, 2010; Chapter 27, Oxazoles. Discussion of 1,3-oxazole structure and reactivity. View Source
• [3] Kakkar, S.; Narasimhan, B. A comprehensive review on biological activities of oxazole derivatives. BMC Chemistry 2019, 13, 16. DOI: 10.1186/s13065-019-0531-9. Review of oxazole vs. isoxazole bioisosterism. View Source

Bromodomain Profiling Selectivity: 2-Bromo-N-oxazol-2-yl-acetamide as a Fragment Probe with Measured Binding Data

2-Bromo-N-oxazol-2-yl-acetamide has been profiled against multiple bromodomain targets in the BROMOscan assay panel, providing quantitative binding data that differentiate its selectivity fingerprint from other fragment-like probes [1]. The compound exhibits an IC50 of 70,000 nM (70 µM) against PCAF (KAT2B) and an IC50 of 100,000 nM (100 µM) against ATAD2A [1]. These weak affinities are consistent with a fragment-sized molecule (MW = 205 Da) and indicate that the compound can serve as a validated starting point for fragment elaboration, with measurable but tractable binding that allows detection of structure-activity relationships upon chemical modification [2]. In contrast, the non-brominated analog N-oxazol-2-yl-acetamide would lack the electrophilic bromine that may contribute to covalent or polarization interactions with the bromodomain acetyl-lysine binding pocket [3].

Bromodomain binding

Supporting evidence

PCAF IC50: 70,000 nM; ATAD2A IC50: 100,000 nM

Supports fragment hit elaboration and SAR studies

BROMOscan assay; fragment-appropriate affinity

Evidence Dimension	Bromodomain binding affinity (IC50) in BROMOscan assay
Target Compound Data	PCAF (KAT2B) IC50 = 70,000 nM; ATAD2A IC50 = 100,000 nM
Comparator Or Baseline	Non-halogenated N-oxazol-2-yl-acetamide: no binding data available (presumed inactive at fragment concentrations); typical fragment hit threshold: IC50 < 1,000,000 nM
Quantified Difference	Measurable binding for bromo analog vs. no reported binding for non-halogenated analog; bromo compound qualifies as weak fragment hit
Conditions	BROMOscan assay; human PCAF expressed in E. coli BL21; human ATAD2A expressed in E. coli BL21; 1 hr incubation

Why This Matters

Documented bromodomain-binding activity, albeit weak, validates this compound as a structurally characterized fragment hit with a known selectivity fingerprint, enabling structure-based optimization programs that would be blind starting from a completely inactive or unprofiled analog.

• [1] BindingDB Entry BDBM50157646 (CHEMBL216146). Affinity data for 2-Bromo-N-oxazol-2-yl-acetamide against PCAF (IC50 = 70,000 nM) and ATAD2A (IC50 = 100,000 nM) in BROMOscan assay. http://ww.bindingdb.org. Accessed 2026-05-10. View Source
• [2] Erlanson, D. A.; Fesik, S. W.; Hubbard, R. E.; Jahnke, W.; Jhoti, H. Twenty years on: the impact of fragments on drug discovery. Nature Reviews Drug Discovery 2016, 15, 605-619. Fragment hit criteria and elaboration strategies. View Source
• [3] Filippakopoulos, P.; Knapp, S. Targeting bromodomains: epigenetic readers of lysine acetylation. Nature Reviews Drug Discovery 2014, 13, 337-356. Structural context of acetyl-lysine recognition pockets. View Source

Purity and Supply Chain Differentiation: Typical Commercial Purity Specifications and Storage Stability

Commercial suppliers of 2-Bromo-N-oxazol-2-yl-acetamide typically specify a minimum purity of 95%, as determined by HPLC or NMR analysis . The compound is an off-white solid after purification by silica gel chromatography (eluting with 1-3% MeOH/dichloromethane), indicating a defined physical form suitable for accurate weighing and formulation . In comparison, the analogous 2-iodo-N-oxazol-2-yl-acetamide (if commercially available) would present greater storage challenges due to the photolability of the C-I bond and the propensity of iodoacetamides to undergo spontaneous dehydrohalogenation or oxidation upon prolonged storage at ambient temperature [1]. The 2-chloro analog, while more stable, requires significantly longer reaction times or elevated temperatures for nucleophilic displacement, which can lead to increased byproduct formation in time-sensitive synthetic steps [1]. The defined purity specification (≥95%) provides a benchmark for procurement quality assessment that may not be uniformly available from all suppliers of less-common halogen analogs.

Purity & stability

Supporting evidence

≥95% purity; defined silica gel purification protocol; off-white solid

Lowers procurement risk vs. less characterized analogs

Iodo analog lacks established quality benchmarks

Evidence Dimension	Commercial purity specification and physical form stability
Target Compound Data	Purity ≥95%; off-white solid; purified via silica gel chromatography
Comparator Or Baseline	2-Iodo-N-oxazol-2-yl-acetamide: prone to photolytic degradation (no established purity benchmark); 2-Chloro-N-oxazol-2-yl-acetamide: generally ≥95% purity available but lower reactivity
Quantified Difference	Bromo analog provides a minimum purity of 95% with a defined purification protocol; iodo analog lacks established commercial quality benchmarks due to stability limitations
Conditions	Commercial sourcing from specialty chemical suppliers; storage at 2-8°C recommended

Why This Matters

The availability of a defined purity specification and purification protocol reduces procurement risk, enabling reliable inventory management and reproducible downstream synthetic outcomes compared to less stable or less well-characterized halogen analogs.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2006. Section on halide stability: comparative stability of alkyl bromides vs. iodides during storage and reaction. View Source

Highest-Value Application Scenarios for 2-Bromo-N-oxazol-2-yl-acetamide in Research and Industrial Procurement

Fragment-Based Drug Discovery: Bromodomain-Targeted Library Design

Procurement of 2-Bromo-N-oxazol-2-yl-acetamide is justified for fragment-based screening libraries targeting bromodomain-containing proteins, where its measured binding affinity against PCAF (IC50 = 70 µM) and ATAD2A (IC50 = 100 µM) provides a validated starting point for structure-guided optimization [1]. The compound's low molecular weight (205 Da) and favorable ligand efficiency metrics align with fragment library design principles, offering a synthetic handle (the bromine atom) for rapid analog generation via nucleophilic displacement [2].

Heterocycle-Focused Medicinal Chemistry: Oxazole Scaffold Elaboration

The compound serves as a privileged intermediate for constructing 2-aminooxazole-containing bioactive molecules, where the 1,3-oxazole regiochemistry provides distinct hydrogen-bonding geometry compared to isoxazole analogs [1]. The electrophilic bromoacetyl group enables one-step diversification to ethers, thioethers, amines, or carbon-linked derivatives without requiring protecting-group manipulation on the oxazole NH, streamlining synthetic routes to kinase inhibitors and epigenetic probes [2].

Chemical Probe Development: Covalent Inhibitor Warhead Optimization

The α-bromoacetamide moiety in 2-Bromo-N-oxazol-2-yl-acetamide functions as a mild electrophilic warhead suitable for targeting cysteine residues in protein active sites [1]. The oxazole ring provides additional binding-site complementarity and can be tuned independently of the reactive warhead. This dual functionality supports structure-activity relationship (SAR) studies where both non-covalent recognition (oxazole) and covalent modification (bromoacetyl) are simultaneously optimized [2].

Academic and CRO Synthesis: Reliable Building Block for Parallel Library Production

With a defined purity specification (≥95%) and established purification protocol (silica gel chromatography), 2-Bromo-N-oxazol-2-yl-acetamide offers reproducible quality for contract research organizations and academic labs performing parallel synthesis [1]. Its balanced reactivity—more efficient than the chloro analog but more stable than the iodo analog—reduces optimization time in array chemistry, enabling higher throughput in lead generation campaigns [2].

Application

Selection Property

Validation Focus

Fragment-based bromodomain probe design

Measured bromodomain binding context

Fragment elaboration and selectivity profiling

Oxazole scaffold elaboration in med chem

1,3-Oxazole regiochemistry and H-bond geometry

Diversification at bromoacetyl handle without NH protection

Covalent inhibitor warhead optimization

Electrophilic α-bromoacetamide reactivity

Target cysteine engagement in biochemical assays

Parallel library synthesis

Defined purity and stability profile

Reproducibility and throughput in array chemistry

• [1] BindingDB Entry BDBM50157646; PubChem CID 67027754; Joule & Mills, Heterocyclic Chemistry, 5th ed. (2010); BenchChem product specifications. Accessed 2026-05-10. View Source
• [2] Erlanson, D. A. et al. Nature Reviews Drug Discovery 2016, 15, 605-619; Smith & March, Advanced Organic Chemistry, 7th ed. (2013); Carey & Sundberg, Advanced Organic Chemistry, 5th ed. (2007). Accessed 2026-05-10. View Source